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Compound of Interest

Compound Name: 1,6-Dimethoxyphenazine

Cat. No.: B018872 Get Quote

In-Depth Technical Guide: 1,6-
Dimethoxyphenazine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 1,6-Dimethoxyphenazine (CAS No: 13398-79-3), a naturally occurring

phenazine derivative. This document collates available data on its molecular characteristics,

spectral properties, and synthesis. It also explores its biological significance as a weakly active

antibacterial metabolite and its place within the broader context of phenazine biosynthesis. This

guide is intended to serve as a foundational resource for researchers and professionals

engaged in natural product chemistry, drug discovery, and related scientific fields.

Core Properties of 1,6-Dimethoxyphenazine
1,6-Dimethoxyphenazine is a yellow solid organic compound. It belongs to the phenazine

family, a group of nitrogen-containing heterocyclic compounds known for their diverse biological

activities.
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Property Value Source(s)

Molecular Formula C₁₄H₁₂N₂O₂ [1][2]

Molecular Weight 240.26 g/mol [2]

CAS Number 13398-79-3 [1][2]

Appearance Yellow solid [1]

Purity ≥95% to 99.0% (by HPLC) [2][3]

Solubility
Soluble in ethanol, methanol,

DMF, and DMSO
[1]

Storage Conditions -20°C [1]

Spectroscopic and Physicochemical Data
Detailed experimental data for the melting and boiling points of 1,6-Dimethoxyphenazine are

not readily available in the reviewed literature. However, data for the related compound, 1,6-

Phenazinediol, is provided for reference.

Parameter Value Source(s)

Mass Spectrometry (M+H)⁺ 241.2 [2][3]

Melting Point Data not available

Boiling Point Data not available

Melting Point of 1,6-

Phenazinediol
278-279 °C [4][5]

Spectral Data
Specific experimental spectra for 1,6-Dimethoxyphenazine are not widely published. A

reference to the ¹³C NMR spectrum of the related compound, 1,6-Dimethoxyphenazine-5-

oxide, is available in the literature.[1][6]
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Synthesis and Purification
Synthetic Pathway
A known method for the synthesis of 1,6-Dimethoxyphenazine involves the condensation

reaction of o-anisidine and o-nitroanisole in the presence of a strong base, such as potassium

hydroxide, in a benzene solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b018872?utm_src=pdf-custom-synthesis
https://spectrabase.com/spectrum/BZ7dvZIBhlY
https://www.chemsrc.com/en/cas/13398-79-3_1054111.html
https://cdn.caymanchem.com/cdn/downloadCofa/Cayman-CofA-28061-0801408.pdf
https://www.researchgate.net/figure/1-H-NMR-chemical-shifts-ppm-for-complexes-1-6-in-different-deuterated-solvents_tbl1_340344761
https://www.lookchem.com/404.htm
https://pubs.acs.org/doi/10.1021/acs.jafc.4c05294
https://www.benchchem.com/product/b018872#physical-and-chemical-properties-of-1-6-dimethoxyphenazine
https://www.benchchem.com/product/b018872#physical-and-chemical-properties-of-1-6-dimethoxyphenazine
https://www.benchchem.com/product/b018872#physical-and-chemical-properties-of-1-6-dimethoxyphenazine
https://www.benchchem.com/product/b018872#physical-and-chemical-properties-of-1-6-dimethoxyphenazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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